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Compound of Interest

Compound Name: Iron pentacarbony!

Cat. No.: B077669

For Researchers, Scientists, and Drug Development Professionals

Iron pentacarbonyl (Fe(CO)s), a versatile reagent and precursor in various chemical
syntheses, presents significant storage challenges due to its inherent instability and hazardous
nature. This guide provides a comprehensive overview of material compatibility considerations,
safe handling protocols, and a framework for customized material testing to ensure the integrity
of the compound and the safety of laboratory personnel.

Understanding the Reactivity and Hazards of Iron
Pentacarbonyl

Iron pentacarbonyl is a yellow, oily liquid that is highly sensitive to its environment. It is
pyrophoric, meaning it can spontaneously ignite in air, and is also sensitive to light and heat,
which can induce decomposition.[1][2] Upon decomposition, it can release toxic carbon
monoxide gas and form fine iron particles, which can also be pyrophoric.[3] Furthermore, iron
pentacarbonyl is a strong reducing agent and reacts violently with oxidizing agents.[2][4] Its
high toxicity through inhalation, ingestion, and skin absorption necessitates meticulous
handling and storage procedures.[5]

Key hazards associated with iron pentacarbonyl include:

» Pyrophoricity: Spontaneously ignites in air.[4]
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o Light and Heat Sensitivity: Decomposes when exposed to light or heat, producing toxic
carbon monoxide and pyrophoric iron powder.[2][3]

e Reactivity: Acts as a strong reducing agent and reacts violently with oxidants, strong bases,
amines, and halogens.[4][6]

» Toxicity: Highly toxic if inhaled, ingested, or absorbed through the skin.[5]

Recommended Storage and Handling Protocols
Proper storage of iron pentacarbonyl is paramount to maintaining its chemical integrity and
ensuring safety. The primary goals are to exclude air, light, and heat.

Core Storage Recommendations:

 Inert Atmosphere: Always store under an inert gas, such as nitrogen or argon, to prevent
contact with air.[2]

 Airtight and Opaque Containers: Use airtight containers to maintain the inert atmosphere and
protect from moisture. Opaque or amber containers are essential to shield the compound
from light.[1][2]

e Cool and Dark Environment: Store in a cool, dark, and well-ventilated area, away from heat
sources.[2] Recommended storage temperatures are typically between 2-8°C.[6]

o Separation from Incompatibles: Store separately from strong oxidants, acids, bases, and
other reactive chemicals.[2][4]

The following diagram illustrates the logical workflow for the safe handling and storage of iron
pentacarbonyl.
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Caption: Logical workflow for safe handling and storage of iron pentacarbonyl.

Material Compatibility: A Critical Assessment

Due to the reactive nature of iron pentacarbonyl, selecting appropriate storage and handling
materials is crucial to prevent contamination of the chemical and degradation of the equipment.
Direct, quantitative data on the compatibility of various materials with iron pentacarbonyl is
scarce in publicly available literature. Therefore, a conservative approach and, ideally, in-house

compatibility testing are recommended.

Metals

While iron pentacarbonyl is synthesized from iron, the presence of impurities, decomposition
products, or exposure to air and moisture can lead to corrosion of certain metals.
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Metal Compatibility Remarks

Generally considered suitable
for handling and storage,
particularly for short-term use.
Passivation of the stainless
Stainless Steel (304, 316) Good (with caution) steel surface is recommended.
Long-term storage may still
pose a risk of corrosion,
especially if moisture is

present.

Prone to corrosion, especially

in the presence of moisture
Carbon Steel Poor and air. The formation of iron

oxides can contaminate the

iron pentacarbonyl.

Can be reactive with

organometallic compounds

Aluminum Poor )
and is generally not
recommended.
] Reactive and should be
Copper and its Alloys Poor _
avoided.
Borosilicate glass is an
excellent material for storing
Glass Excellent

iron pentacarbonyl due to its

inertness.

Plastics and Elastomers

The compatibility of plastics and elastomers with iron pentacarbonyl is highly dependent on
the specific polymer. Many plastics can be prone to swelling, crazing, or degradation upon
contact.
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Material Compatibility Remarks

Generally exhibits excellent

chemical resistance and is a
Polytetrafluoroethylene (PTFE)  Excellent )

preferred choice for seals,

gaskets, and tubing.

Similar to PTFE with excellent
Perfluoroalkoxy (PFA) Excellent ) )

chemical resistance.
Fluorinated Ethylene Another fluoropolymer with

Excellent ) ] i

Propylene (FEP) high chemical resistance.

May show signs of swelling

) and degradation over time. Not

Polyethylene (PE) Fair to Poor

recommended for long-term

storage.

Similar to polyethylene, it may
Polypropylene (PP) Fair to Poor not be suitable for long-term

contact.

) ) Generally not resistant to

Polyvinyl Chloride (PVC) Poor ]

organometallic compounds.

o Prone to swelling and

Nitrile (Buna-N) Poor ]

degradation.

Not recommended for use with
Neoprene Poor

iron pentacarbonyl.

Viton® (FKM)

Good (with testing)

Often shows good resistance
to a wide range of chemicals,
but specific testing is

recommended.

Kalrez® (FFKM)

Excellent

Offers the broadest chemical
resistance among elastomers,
but it is also the most

expensive.
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Experimental Protocol for Material Compatibility
Testing

Given the lack of comprehensive compatibility data, it is highly recommended that researchers
perform their own compatibility testing for critical applications. The following protocol is based
on the principles outlined in ASTM D543, "Standard Practices for Evaluating the Resistance of
Plastics to Chemical Reagents".[7][8]

Objective: To determine the compatibility of a given material (metal, plastic, or elastomer) with
iron pentacarbonyl under controlled conditions.

Materials and Equipment:

Test specimens of the material with known dimensions, weight, and surface finish.
 Iron pentacarbonyl of a representative grade.

 Inert atmosphere glovebox or Schlenk line.

 Airtight glass containers (e.g., Schlenk tubes or vials with PTFE-lined septa).

¢ Analytical balance.

o Calipers or other dimensional measurement tools.

» Microscope for visual inspection.

e Personal Protective Equipment (PPE): safety glasses, lab coat, compatible gloves.

The following diagram outlines the general workflow for this experimental protocol.
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Caption: Experimental workflow for material compatibility testing with iron pentacarbonyl.

Procedure:
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e Specimen Preparation:
o Cut at least three specimens of the material to be tested into a standard size and shape.

o Clean the specimens thoroughly to remove any surface contaminants and dry them
completely.

o Accurately measure and record the initial weight, dimensions, and visual appearance
(color, texture, presence of any defects) of each specimen.

e Exposure:

[¢]

In an inert atmosphere (glovebox or under a constant flow of inert gas on a Schlenk line),
place each test specimen in a separate, clean, and dry glass container.

[¢]

Add a sufficient volume of iron pentacarbonyl to completely immerse the specimens.

[e]

Seal the containers tightly.

o

Prepare control specimens that are not exposed to iron pentacarbonyl but are otherwise
treated identically.

(¢]

Store the sealed containers in a dark, temperature-controlled environment for a
predetermined period (e.g., 7, 30, or 90 days), depending on the intended application.

o Post-Exposure Analysis:
o After the exposure period, carefully retrieve the specimens in an inert atmosphere.

o Remove any residual iron pentacarbonyl from the specimens by a suitable, non-reactive
solvent (e.g., a short rinse with anhydrous hexane followed by drying under a stream of
inert gas).

o Allow the specimens to fully dry.

o Re-measure and record the final weight, dimensions, and visual appearance of each
specimen.
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o Data Interpretation:
o Calculate the percentage change in weight and dimensions for each specimen.

o Carefully examine the specimens for any signs of degradation, such as swelling, shrinking,
cracking, crazing, discoloration, or changes in surface texture.

o Compare the changes in the exposed specimens to the control specimens.

Evaluation Criteria:

. . Dimensional .
Rating Weight Change o Visual Appearance
ange

Excellent <1% <1% No change

Slight discoloration or

Good 1-5% 1-5% )
surface dulling
Moderate

Fair 5-10% 5-10% discoloration, swelling,
or minor cracking
Severe cracking,

Poor >10% >10% crazing, dissolution, or
significant deformation

Conclusion

The safe and effective storage of iron pentacarbonyl hinges on a thorough understanding of
its reactive nature and a stringent adherence to proper handling protocols. While general
guidelines suggest the use of inert materials like glass and fluoropolymers, the lack of specific,
guantitative compatibility data for a wide range of materials necessitates a cautious approach.
For critical applications, conducting in-house compatibility testing using a standardized protocol
is the most reliable method to ensure the long-term integrity of the stored compound and the
safety of the research environment. By implementing the recommendations and testing
procedures outlined in this guide, researchers can mitigate the risks associated with this
valuable yet hazardous chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b077669?utm_src=pdf-custom-synthesis
https://www.sciencemadness.org/smwiki/index.php/Iron_pentacarbonyl
https://training.itcilo.org/actrav_cdrom2/en/osh/ic/13463406.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Iron-pentacarbonyl
https://cameochemicals.noaa.gov/chemical/3655
https://en.wikipedia.org/wiki/Iron_pentacarbonyl
https://www.researchgate.net/publication/232362946_Corrosion_rate_of_iron_and_iron-chromium_alloys_in_CO2_medium
https://www.intertek.com/polymers-plastics/testlopedia/chemical-compatibility-astm-d543/
https://infinitalab.com/astm/chemical-compatibility-astm-d543/
https://www.benchchem.com/product/b077669#material-compatibility-for-storing-iron-pentacarbonyl
https://www.benchchem.com/product/b077669#material-compatibility-for-storing-iron-pentacarbonyl
https://www.benchchem.com/product/b077669#material-compatibility-for-storing-iron-pentacarbonyl
https://www.benchchem.com/product/b077669#material-compatibility-for-storing-iron-pentacarbonyl
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b077669?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077669?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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